Cas no 1315363-92-8 (2-Methylimidazo[1,2-b]pyridazine-6-carboxylic acid)

• Product Name: 2-Methylimidazo[1,2-b]pyridazine-6-carboxylic acid
• CAS No: 1315363-92-8
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• CID: 4694073
• PubChem ID: 68774048
• Update Time: 2025-05-20

2-Methylimidazo[1,2-b]pyridazine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-methylimidazo[1,2-b]pyridazine-6-carboxylic acid
• 2-Methylimidazo[1,2-b]pyridazine-6-carboxylic acid

• Inchi： 1S/C8H7N3O2/c1-5-4-11-7(9-5)3-2-6(10-11)8(12)13/h2-4H,1H3,(H,12,13)
• InChI Key： ZQYOYIAEMMVFBH-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2=NC(C)=CN2N=1)=O

Computed Properties

• Exact Mass: 177.053826475g/mol
• Monoisotopic Mass: 177.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.5
• XLogP3: 0.6

Additional information on 2-Methylimidazo[1,2-b]pyridazine-6-carboxylic acid

Recent Advances in the Study of 2-Methylimidazo[1,2-b]pyridazine-6-carboxylic acid (CAS: 1315363-92-8)

2-Methylimidazo[1,2-b]pyridazine-6-carboxylic acid (CAS: 1315363-92-8) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic routes, and biological activities.

The compound's unique structural features, including the imidazo[1,2-b]pyridazine core and the carboxylic acid functional group, make it a versatile scaffold for the design of novel pharmaceuticals. Recent publications have explored its use in the synthesis of inhibitors targeting specific kinases involved in cancer and inflammatory diseases. For instance, a 2023 study demonstrated that derivatives of 2-Methylimidazo[1,2-b]pyridazine-6-carboxylic acid exhibit potent inhibitory activity against certain tyrosine kinases, suggesting its potential as a lead compound for anticancer drug development.

In addition to its role in kinase inhibition, recent research has also investigated the compound's utility in other therapeutic areas. A 2024 study reported the synthesis of novel analogs with improved pharmacokinetic properties, which showed promising results in preclinical models of neurodegenerative diseases. These findings underscore the compound's broad applicability and the ongoing efforts to optimize its pharmacological profile.

The synthetic pathways for 2-Methylimidazo[1,2-b]pyridazine-6-carboxylic acid have also been a focus of recent investigations. Advances in catalytic methods and green chemistry approaches have enabled more efficient and sustainable production of this compound. For example, a 2023 publication described a novel one-pot synthesis method that significantly reduces the number of steps and improves yield, making it more feasible for large-scale production.

In conclusion, 2-Methylimidazo[1,2-b]pyridazine-6-carboxylic acid (CAS: 1315363-92-8) continues to be a valuable compound in medicinal chemistry, with recent studies highlighting its potential in diverse therapeutic areas. Ongoing research efforts are focused on further elucidating its mechanism of action, optimizing its synthetic routes, and exploring new applications. These advancements position the compound as a promising candidate for future drug development initiatives.